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Compound of Interest

Compound Name: Protionamide-d7

Cat. No.: B15556855 Get Quote

Protionamide-d7: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the commercial availability, and technical applications of

Protionamide-d7, a deuterated analog of the anti-tuberculosis agent Protionamide. This guide

includes a summary of commercial suppliers, key quantitative data, a detailed experimental

protocol for its use as an internal standard, and a visual representation of the parent drug's

mechanism of action.

Commercial Availability and Suppliers
Protionamide-d7 is available from several specialized chemical suppliers. The following table

summarizes the known commercial sources and provides key product specifications.

Researchers are advised to contact the suppliers directly for the most current pricing and

availability information.
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on their

website.

Physicochemical Properties
Protionamide-d7 shares the same core structure as Protionamide, with the seven hydrogen

atoms on the propyl group replaced by deuterium. This isotopic labeling makes it an ideal

internal standard for mass spectrometry-based quantification of Protionamide in biological

matrices.

Table of Physicochemical Properties:

Property Value Source

Molecular Formula C₉H₅D₇N₂S [1]

Molecular Weight 187.31 g/mol [1]

Chemical Structure See Figure 1

Purity >95% (HPLC) [1]

Figure 1: Chemical Structure of Protionamide-d7 (A 2D chemical structure diagram of

Protionamide-d7 would be placed here)

Mechanism of Action of Protionamide
Protionamide is a second-line anti-tuberculosis drug that acts as a prodrug. Its mechanism of

action involves intracellular activation by a mycobacterial enzyme, leading to the inhibition of

mycolic acid synthesis, an essential component of the mycobacterial cell wall.

Inside Mycobacterium tuberculosis

Protionamide (Prodrug) Activated Protionamide
(Reactive Metabolite)

Activation by EtaA
(Monooxygenase) InhA

(Enoyl-ACP Reductase)
Inhibition Mycolic Acid SynthesisCatalyzes Mycobacterial Cell Wall Disruption

Leads to
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Protionamide's mechanism of action within Mycobacterium tuberculosis.

Experimental Protocols: Quantification of
Protionamide in Plasma using LC-MS/MS with
Protionamide-d7 as an Internal Standard
The following protocol is a representative example of how Protionamide-d7 is used as an

internal standard for the quantification of Protionamide in plasma samples by Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method is crucial for

pharmacokinetic and therapeutic drug monitoring studies. While a specific, detailed protocol for

Protionamide-d7 was not found in the search results, the following is a composite protocol

based on similar assays for Protionamide and the general use of deuterated internal standards.

Materials and Reagents
Protionamide (analytical standard)

Protionamide-d7 (internal standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ammonium acetate (LC-MS grade)

Ultrapure water

Human plasma (drug-free)

Preparation of Stock and Working Solutions
Protionamide Stock Solution (1 mg/mL): Accurately weigh and dissolve Protionamide in

methanol.
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Protionamide-d7 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and

dissolve Protionamide-d7 in methanol.

Working Solutions: Prepare serial dilutions of the Protionamide stock solution in 50:50 (v/v)

acetonitrile:water to create calibration standards and quality control (QC) samples.

Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Protionamide-d7 stock

solution in acetonitrile.

Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample (calibrator, QC, or unknown), add 200 µL of the internal

standard working solution in acetonitrile.

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the dried extract in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions
Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Elution: A suitable gradient to separate Protionamide from endogenous plasma

components.

Flow Rate: 0.3 mL/min.
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Column Temperature: 40°C.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Protionamide: Precursor ion (Q1) m/z → Product ion (Q3) m/z (specific masses to be

determined by infusion of the standard).

Protionamide-d7: Precursor ion (Q1) m/z → Product ion (Q3) m/z (specific masses to

be determined by infusion of the standard).

Instrument Parameters: Optimize parameters such as declustering potential, collision

energy, and cell exit potential for maximum signal intensity.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of Protionamide to

Protionamide-d7 against the nominal concentration of the calibration standards.

Use a weighted linear regression to fit the calibration curve.

Determine the concentration of Protionamide in the QC and unknown samples by

interpolating their peak area ratios from the calibration curve.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15556855?utm_src=pdf-body
https://www.benchchem.com/product/b15556855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Plasma Sample

Add Protionamide-d7
(Internal Standard)

Protein Precipitation
(Acetonitrile)

Centrifugation

Supernatant Transfer

Evaporation to Dryness

Reconstitution in
Mobile Phase

LC-MS/MS Injection

Data Analysis
(Quantification)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15556855?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A typical workflow for sample preparation and analysis using Protionamide-d7 as an internal
standard.

Conclusion
Protionamide-d7 is a valuable tool for researchers in the field of tuberculosis and drug

metabolism. Its commercial availability and well-established application as an internal standard

in LC-MS/MS assays facilitate accurate and precise quantification of Protionamide in complex

biological matrices. The information provided in this guide serves as a foundational resource for

the procurement and application of Protionamide-d7 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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